![molecular formula C19H23NO2 B4751556 2-(2,3-dimethylphenoxy)-N-(3-phenylpropyl)acetamide](/img/structure/B4751556.png)
2-(2,3-dimethylphenoxy)-N-(3-phenylpropyl)acetamide
Overview
Description
2-(2,3-dimethylphenoxy)-N-(3-phenylpropyl)acetamide, also known as DPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPA belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been found to have promising effects in treating inflammation, pain, and other related disorders.
Mechanism of Action
The mechanism of action of 2-(2,3-dimethylphenoxy)-N-(3-phenylpropyl)acetamide involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. This compound selectively inhibits COX-2 enzyme, which is responsible for inflammation and pain. By inhibiting COX-2 enzyme, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and physiological effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. This compound has also been found to have antioxidant properties, which can protect cells from oxidative stress. Additionally, this compound has been studied for its potential use in treating neurodegenerative disorders, as it has been found to have neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(2,3-dimethylphenoxy)-N-(3-phenylpropyl)acetamide in lab experiments is its selectivity for COX-2 enzyme. This allows for more targeted inhibition of inflammation and pain. Additionally, this compound has been found to have low toxicity and high stability, making it a good candidate for further research. However, one limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the research on 2-(2,3-dimethylphenoxy)-N-(3-phenylpropyl)acetamide. One direction is to further investigate its potential use in treating neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential use in combination with other drugs for the treatment of cancer. Additionally, further research is needed to optimize the synthesis method of this compound and to improve its solubility in water for better administration in lab experiments.
Conclusion:
In conclusion, this compound is a chemical compound with promising therapeutic applications in various diseases and conditions. Its selectivity for COX-2 enzyme and low toxicity make it a good candidate for further research. The mechanism of action of this compound involves the inhibition of prostaglandin production, which reduces inflammation and pain. Future research on this compound should focus on its potential use in treating neurodegenerative disorders, cancer, and improving its solubility in water for better administration in lab experiments.
Scientific Research Applications
2-(2,3-dimethylphenoxy)-N-(3-phenylpropyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases and conditions. It has been found to have anti-inflammatory, analgesic, and anti-tumor properties. This compound has been shown to inhibit the production of prostaglandins, which are responsible for inflammation and pain. Additionally, this compound has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential use in treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
2-(2,3-dimethylphenoxy)-N-(3-phenylpropyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO2/c1-15-8-6-12-18(16(15)2)22-14-19(21)20-13-7-11-17-9-4-3-5-10-17/h3-6,8-10,12H,7,11,13-14H2,1-2H3,(H,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKMLFLYNSNIOLY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OCC(=O)NCCCC2=CC=CC=C2)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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